3-Chloro-2,6-diethyl-benzaldehyde

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 3-chloro-2,6-diethylbenzaldehyde
• InChI: InChI=1S/C11H13ClO/c1-3-8-5-6-11(12)9(4-2)10(8)7-13/h5-7H,3-4H2,1-2H3
• InChI Key: VEQSRHVWTPIAKP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(C=C1)Cl)CC)C=O

Description

The compound 3-Chloro-2,6-diethyl-benzaldehyde features a benzaldehyde core substituted with a chlorine atom at position 3 and ethyl groups at positions 2 and 5. To address the query, this article focuses on structurally related chloro-substituted benzaldehyde derivatives documented in the evidence, highlighting their synthesis, applications, and safety profiles. These analogs include:

• 3-Chlorobenzaldehyde (CAS 587-04-2)
• 3-Chloro-2,4-dihydroxybenzaldehyde (referred to as compound 1b in the evidence)
• 3-Chloro-2,6-difluorobenzeneacetic acid (CAS 261762-53-2)

Comparison with Similar Compounds

Structural and Functional Differences

Compound	Substituents	Functional Groups
3-Chloro-2,6-diethyl-benzaldehyde*	Cl (position 3), -CH₂CH₃ (positions 2,6)	Aldehyde
3-Chlorobenzaldehyde	Cl (position 3)	Aldehyde
3-Chloro-2,4-dihydroxybenzaldehyde	Cl (position 3), -OH (positions 2,4)	Aldehyde, hydroxyl groups
3-Chloro-2,6-difluorobenzeneacetic acid	Cl (position 3), -F (positions 2,6), -CH₂COOH (position 1)	Carboxylic acid, halogenated

Notes:

• Ethyl groups in 3-Chloro-2,6-diethyl-benzaldehyde likely enhance lipophilicity compared to hydroxyl or fluorine substituents in analogs.
• The dihydroxy variant (1b ) exhibits polar hydroxyl groups, influencing solubility and bioactivity.

Physicochemical Data

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	XLogP3*
3-Chlorobenzaldehyde	587-04-2	C₇H₅ClO	140.56	~1.9
3-Chloro-2,4-dihydroxybenzaldehyde	N/A	C₇H₅ClO₃	172.57	~0.5
3-Chloro-2,6-difluorobenzeneacetic acid	261762-53-2	C₈H₅ClF₂O₂	206.57	2.1